
3-Iodo-5-methylpyridin-2-amine molecular
structure and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Iodo-5-methylpyridin-2-amine

Cat. No.: B1286429 Get Quote

Technical Guide: 3-Iodo-5-methylpyridin-2-amine
Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Iodo-5-methylpyridin-2-amine (CAS No: 211308-79-1). It includes a detailed

summary of its molecular structure, weight, and other key physicochemical data. This

document also outlines a probable synthetic protocol derived from analogous chemical

reactions and suggests analytical methodologies for characterization. A visual representation of

the proposed synthesis workflow is provided to facilitate laboratory application. This guide is

intended to serve as a foundational resource for professionals engaged in pharmaceutical

research, medicinal chemistry, and agrochemical development, where this compound is a

valuable intermediate.

Molecular Structure and Properties
3-Iodo-5-methylpyridin-2-amine is a substituted pyridine derivative. The presence of an

amino group, an iodine atom, and a methyl group on the pyridine ring makes it a versatile

building block in organic synthesis. These functional groups offer multiple reaction sites for

constructing more complex molecules, particularly in the development of novel therapeutic

agents and agrochemicals.[1]

Molecular Structure:
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Physicochemical and Spectroscopic Data
The quantitative properties of 3-Iodo-5-methylpyridin-2-amine are summarized in the table

below. Data has been compiled from various chemical suppliers and databases. It should be

noted that some discrepancies exist in reported values, such as melting point, which may be

attributable to differences in purity or measurement conditions.

Property Value Reference(s)

IUPAC Name
3-Iodo-5-methylpyridin-2-

amine
[2][3]

Synonyms

2-Amino-3-iodo-5-

methylpyridine, 6-Amino-5-

iodo-3-picoline

[1][2][3]

CAS Number 211308-79-1 [1][2][3][4]

Molecular Formula C₆H₇IN₂ [1][2]

Molecular Weight 234.04 g/mol [1][2][3]

Appearance White to light yellow powder [1]

Melting Point 86-89 °C or 40-44 °C [3][5]

Boiling Point 208-209 °C [5]

Density 1.9 ± 0.1 g/cm³ [3]

Purity (Typical) ≥ 98% (HPLC) [1]

Storage Conditions

Store sealed in a dry, cool,

well-ventilated place.

Recommended at Room

Temperature or 0-8 °C.

[1][2]

Experimental Protocols
While specific experimental literature for 3-Iodo-5-methylpyridin-2-amine is not widely

published, protocols can be inferred from established methods for similar compounds.
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Proposed Synthesis Protocol: Iodination of 5-
methylpyridin-2-amine
This protocol is based on the direct iodination of aminopyridine derivatives, a common method

for synthesizing iodo-substituted pyridines.[1][6] The starting material is 5-methylpyridin-2-

amine (also known as 2-amino-5-picoline).

Materials:

5-methylpyridin-2-amine

Sulfuric Acid (2 M)

Potassium Iodate (KIO₃)

Potassium Iodide (KI)

Ammonia solution

Ethanol (90%)

Deionized Water

Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolution: In a round-bottom flask, dissolve 5-methylpyridin-2-amine in 2 M sulfuric acid

with stirring until a clear solution is obtained.

Addition of Iodinating Agent: To the stirred solution, add potassium iodate portionwise. Heat

the mixture to 100 °C.

Iodide Addition: Prepare a solution of potassium iodide in water. Add this solution dropwise to

the reaction mixture over a period of 30 minutes.

Reaction: Allow the mixture to stir at 100 °C for an additional 1.5 hours.
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Work-up: Cool the reaction to room temperature. Carefully adjust the pH to 8 using an

ammonia solution to precipitate the crude product.

Isolation: Cool the mixture to 10 °C for 1 hour to ensure complete precipitation, then collect

the solid by vacuum filtration.

Purification: Wash the filter cake with cold water. Recrystallize the crude product from 90%

ethanol to yield pure 3-Iodo-5-methylpyridin-2-amine.

Proposed Analytical Protocol: HPLC Analysis
This method is adapted from standard procedures for analyzing related aminopyridine

compounds.[3][7]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

C18 reverse-phase column (e.g., Shim-pack Scepter C18).

Conditions:

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v). For

improved peak shape, a buffer such as phosphoric acid or formic acid (for MS compatibility)

can be added.

Flow Rate: 1.0 mL/min.

Column Temperature: 35 °C.

Detection Wavelength: 280 nm.

Injection Volume: 5-10 µL.

Sample Preparation: Dissolve a precisely weighed sample in the mobile phase to a known

concentration (e.g., 1 mg/mL).

Visualization of Synthesis Workflow
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The following diagram illustrates the logical steps for the proposed synthesis of 3-Iodo-5-
methylpyridin-2-amine, from starting materials to the final purified product.

Starting Materials

Synthesis Process

Work-up & Purification

reactant process product qc 5-methylpyridin-2-amine

1. Dissolve SM1 in Acid

KIO3 / KI

2. Add Iodinating Agents
& Heat (100°C, 1.5h)

H2SO4

3. pH Adjustment (pH 8)
& Precipitation

4. Filtration

5. Recrystallization
(Ethanol)

3-Iodo-5-methylpyridin-2-amine

Pure Solid
QC/Analysis

(HPLC, NMR)

Verified
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Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 3-Iodo-5-methylpyridin-2-amine.

Safety and Handling
3-Iodo-5-methylpyridin-2-amine is classified as a hazardous substance. Users should consult

the full Safety Data Sheet (SDS) before handling.

Hazards: Toxic if swallowed and may be fatal in contact with skin.[5] Causes skin and serious

eye irritation.[5] May also cause respiratory irritation.[5]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[4] Use in a well-ventilated area or with respiratory protection.

Handling: Avoid breathing dust. Do not get in eyes, on skin, or on clothing. Wash skin

thoroughly after handling.[5]

First Aid:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If Inhaled: Move person into fresh air and keep comfortable for breathing.

This technical guide provides a summary of available information and proposed experimental

methods. All laboratory work should be conducted by trained professionals in accordance with

established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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